The continuous growth of recoverable reserves in a waterflooding oilfield has a significant impact on the patterns of production evolution. A new production evolution model is established by improving the Weng Cycle model. With the new model, the statistical correspondence between the production decline stage and the reserve-production imbalance is clarified, and the correlation of water cut with the recovery percent of recoverable reserves is discussed, providing quantitative basis of reservoir engineering for dividing development stages of oilfield and defining mature oilfields. According to the statistics of oilfields in eastern China, the time point corresponding to the reserve-production balance coefficient dropping to less than 1 dramatically is well correlated the beginning point of production decline, thus the time when the reserve-production balance coefficient drops dramatically can be taken as the initiation point of production decline stage. The research results show that the water cut and the recovery percent of recoverable reserves have a good statistical match in the high water cut stage, and it is more rational to take both the start point of production decline stage and the water cut of 90% (or the recovery percent of recoverable reserves of 80%) as the critical criteria for defining a mature oilfield. Five production evolution patterns can be summarized as follows: growth—peak plateau—stepped decline, growth—stepped stabilizing—stepped decline, growth—stepped stabilizing—rapid decline, growth—peak plateau—rapid decline, and growth—continuous decline.

By summarizing the composition, classification, and performance characterization of functional adhesive materials, the adhesion mechanisms of functional adhesive materials, such as adsorption/surface reaction, diffusion, mechanical interlocking, and electrostatic adsorption, are expounded. The research status of these materials in oil and gas drilling and production engineering field such as lost circulation prevention/control, wellbore stabilization, hydraulic fracturing, and profile control and water plugging, and their application challenges and prospects in oil and gas drilling and production are introduced comprehensively. According to the applications of functional adhesive materials in the field of oil and gas drilling and production at this stage, the key research directions of functional adhesive materials in the area of oil and gas drilling and production are proposed: (1) blending and modifying thermoplastic resins or designing curable thermoplastic resins to improve the bonding performance and pressure bearing capacity of adhesive lost circulation materials; (2) introducing low-cost adhesive groups and positive charge structures into polymers to reduce the cost of wellbore strengthening agents and improve their adhesion performance on the wellbore; (3)introducing thermally reversible covalent bond into thermosetting resin to prevent backflow of proppant and improve the compressive strength of adhesive proppant; (4) introducing thermally reversible covalent bonds into thermoplastic polymers to improve the temperature resistance, salt-resistance and water shutoff performance of adhesive water shutoff agents.

To solve the problems of convolutional neural network–principal component analysis (CNN-PCA) in fine description and generalization of complex reservoir geological features, a 3D attention U-Net network was proposed not using a trained C3D video motion analysis model to extract the style of a 3D model, and applied to complement the details of geologic model lost in the dimension reduction of PCA method in this study. The 3D attention U-Net network was applied to a complex river channel sandstone reservoir to test its effects. The results show that compared with CNN-PCA method, the 3D attention U-Net network could better complement the details of geological model lost in the PCA dimension reduction, better reflect the fluid flow features in the original geologic model, and improve history matching results.

To improve the design and management of an integrated production system (IPS), a set of mathematical models and workflows are developed for evaluating the capacity of an IPS at steady-state conditions. Combining the conservation laws with applicable multiphase fluid and choke models, these mathematical models are solved to characterize the hydraulics of an integrated system of reservoir, wells, chokes, flowlines, and separator at steady state. The controllable variables such as well count, choke size and separator pressure are adjusted to optimize the performance of the IPS at a specific time. It is found that increasing the well count can increase the bulk flow rate of the production network, but too many wells may increase the manifold pressure, leading to decline of single-well production. Increasing the choke size can improve the capacity of the IPS. The production of the IPS is negatively correlated with the separator pressure. With increasing separator pressure and decreasing choke size, the increment of total fluid production (the capacity of IPS) induced by increasing well count decreases. Validation tests with field examples show a maximum absolute deviation is 1.5%, demonstrating the robustness and validity of the proposed mathematical models and workflows.

This study used the diethylene triamine pentaacetic acid (DTPA)-seawater (SW) system to modify the sandstone rock wettability and enhance oil recovery. The investigation involved conducting wettability measurement, Zeta potential measurement, and spontaneous imbibition experiment. The introduction of 5% DTPA-SW solution resulted in a significant decrease in the rock-oil contact angle from 143° to 23°, along with a reduction in the Zeta potential from −2.29 mV to −13.06 mV, thereby altering the rock surface charge and shifting its wettability from an oil-wet state to a strongly water-wet state. The presence or absence of potential determining ions (Ca2+, Mg2+, SO42−) in the solution did not impact the effectiveness of DTPA in changing the rock wettability. However, by tripling the concentration of these ions in the solution, the performance of 5% DTPA-SW solution in changing wettability was impaired. Additionally, spontaneous imbibition tests demonstrated that the 5% DTPA-SW solution led to an increase in oil recovery up to 39.6%. Thus, the optimum mass fraction of DTPA for changing sandstone wettability was determined to be 5%.

Based on the analysis of Upper Paleozoic source rocks, source-reservoir-caprock assemblage, and gas accumulation characteristics in the Ordos Basin, the gas accumulation geological model of total petroleum system is determined. Then, taking the Carboniferous Benxi Formation and the Permian Taiyuan Formation and Shanxi Formation as examples, the main controlling factors of gas accumulation and enrichment are discussed, and the gas enrichment models of total petroleum system are established. The results show that the source rocks, faults and tight reservoirs and their mutual coupling relations control the distribution and enrichment of gas. Specifically, the distribution and hydrocarbon generation capacity of source rocks control the enrichment degree and distribution range of retained shale gas and tight gas in the source. The coupling between the hydrocarbon generation capacity of source rocks and the physical properties of tight reservoirs controls the distribution and sweet spot development of near-source tight gas in the basin center. The far-source tight gas in the basin margin is mainly controlled by the distribution of faults, and the distribution of inner-source, near-source and far-source gas is adjusted and reformed by faults. Generally, the Upper Paleozoic gas in the Ordos Basin is recognized in four enrichment models: inner-source coalbed gas and shale gas, inner-source tight sandstone gas, near-source tight gas, and far-source fault-transported gas. In the Ordos Basin, inner-source tight gas and near-source tight gas are the current focuses of exploration, and inner-source coalbed gas and shale gas and far-source gas will be important potential targets in the future.

Based on the data of outcrops, seismic sections, thin sections, heavy mineral assemblages and detrital zircon U-Pb dating, the sedimentary characteristics, lake level fluctuation and provenance characteristics of the Middle Jurassic Lianggaoshan Formation (J2l) in eastern Sichuan Basin, SW China, were investigated to reveal the control of tectonic movements of the surrounding orogenic belts on the sedimentary systems. The J2l mainly developed a delta—lake sedimentary system, which contained a complete third-order sequence that was subdivided into four lake level up-down cycles (fourth-order sequence). The lake basins of cycles I and II were mainly distributed in eastern Sichuan Basin, while the lake basins of cycles III and IV migrated to central Sichuan Basin, resulting in the significant difference in sedimentary characteristics between the north and the south of eastern Sichuan Basin. The provenance analysis shows that there were three types of provenances for J2l. Specifically, the parent rocks of Type I were mainly acidic igneous rocks and from the proximal northern margin of the Yangtze Plate; the parent rocks of Type II were intermediate-acid igneous rocks and metamorphic rocks and from the central parts of the southern and northern Qinling orogenic belts; the parent rocks of Type III were mainly metamorphic rocks followed by intermediate—acid igneous rocks, and from the North Daba Mountain area. It is recognized from the changes of sedimentary system and provenance characteristics that the sedimentary evolution of J2l in eastern Sichuan Basin was controlled by the tectonic compression of the Qinling orogenic belt. In the early stage, the lake basin was restricted to the east of the study area, and Type I provenance was dominant. With the intensifying north-south compression of the Qinling orogenic belt, the lake basin expanded rapidly and migrated northward, and the supply of Type II provenance increased. In the middle and late stages, the uplift of the North Daba Mountain led to the lake basin migration and the gradual increase in the supply of Type III provenance.

Based on the latest drilling, seismic and field outcrop data, the geological characteristics (e.g. strata, development and sedimentary evolution) of the southern segment of the Late Sinian—Early Cambrian Deyang—Anyue rift trough in the Sichuan Basin are analyzed. First, the strata in the southern segment are complete. The first to second members of Dengying Formation (Deng 1 + Deng 2) are found with relatively stable thickness (400–550 m), and the third to fourth members (Deng 3 + Deng 4) show great thickness difference between the marginal trough and the inner trough, which is up to 250 m. The Cambrian Maidiping Formation and Qiongzhusi Formation in southern Sichuan Basin are relatively thin, with the thickness changing greatly and frequently. Second, the Deyang—Anyue rift trough extended southward during the Deng 4 period, affecting southern Sichuan Basin. Compared to the middle and northern segments of the rift trough, the southern segment is generally wide, gentle and shallow, with multiple steps, and alternating uplifts and sags, which are distributed in finger shape. Third, the Deng 1 + Deng 2 in southern Sichuan Basin records the dominance of carbonate platform and unobvious sedimentary differentiation, and the Deng 4 exhibits obvious sedimentary differentiation, namely, basin—slope—secondary slope—slope—secondary slope—platform margin—restricted platform, from the inner trough to the marginal trough. Fourth, the rift trough in southern Sichuan Basin has evolved in four stages: stabilization of Deng 1—Deng 2, initialization of Deng 3—Deng 4, filling of Maidiping—Qiongzhusi, and extinction of Canglangpu Formation.

As a kind of clean energy which creates little carbon dioxide, natural gas will play a key role in the process of achieving “Peak Carbon Dioxide Emission” and “Carbon Neutrality”. The Long-range Energy Alternatives Planning System (LEAP) model was improved by using new parameters including comprehensive energy efficiency and terminal effective energy consumption. The Back Propagation (BP) Neural Network—LEAP model was proposed to predict key data such as total primary energy consumption, energy mix, carbon emissions from energy consumption, and natural gas consumption in China. Moreover, natural gas production in China was forecasted by the production composition method. Finally, based on the forecast results of natural gas supply and demand, suggestions were put forward on the development of China's natural gas industry under the background of “Dual Carbon Targets”. The research results indicate that under the background of carbon peak and carbon neutrality, China's primary energy consumption will peak (59.4×108 tce) around 2035, carbon emissions from energy consumption will peak (103.4×108 t) by 2025, and natural gas consumption will peak (6100×108 m3) around 2040, of which the largest increase will be contributed by the power sector and industrial sector. China's peak natural gas production is about (2800–3400)×108 m3, including (2100–2300)×108 m3 conventional gas (including tight gas), (600–1050)×108 m3 shale gas, and (150–220)×108 m3 coalbed methane. Under the background of carbon peak and carbon neutrality, the natural gas consumption and production of China will further increase, showing a great potential of the natural gas industry.

Based on outcrop, seismic and drilling data, the main regional unconformities in the Sichuan Basin and their controls on hydrocarbon accumulation were systematically studied. Three findings are obtained. First, six regional stratigraphic unconformities are mainly developed in the Sichuan Basin, from the bottom up, which are between pre-Sinian and Sinian, between Sinian and Cambrian, between pre-Permian and Permian, between middle and upper Permian, between middle and upper Triassic, and between Triassic and Jurassic. Especially, 16 of 21 conventional (and tight) gas fields discovered are believed to have formed in relation to regional unconformities. Second, regional unconformity mainly controls hydrocarbon accumulation from five aspects: (1) The porosity and permeability of reservoirs under the unconformity are improved through weathering crust karstification to form large-scale karst reservoirs; (2) Good source-reservoir-caprock assemblage can form near the unconformity, which provides a basis for forming large gas field; (3) Regional unconformity may lead to stratigraphic pinch-out and rugged ancient landform, giving rise to a large area of stratigraphic and lithologic trap groups; (4) Regional unconformity provides a dominant channel for lateral migration of oil and gas; and (5) Regional unconformity is conducive to large-scale accumulation of oil and gas. Third, the areas related to regional unconformities are the exploration focus of large gas fields in the Sichuan Basin. The pre-Sinian is found with source rocks, reservoir rocks and other favorable conditions for the formation of large gas fields, and presents a large exploration potential. Thus, it is expected to be an important strategic replacement.